Cas no 1260765-29-4 (2-2-bromo-5-(trifluoromethyl)phenylethanimidamide)

• Product Name: 2-2-bromo-5-(trifluoromethyl)phenylethanimidamide
• CAS No: 1260765-29-4
• MF: C₉H₈BrF₃N₂
• MW: 281.072431564331
• CID: 6567233
• PubChem ID: 91756458
• Update Time: 2025-05-19

2-2-bromo-5-(trifluoromethyl)phenylethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-2-bromo-5-(trifluoromethyl)phenylethanimidamide
• 1260765-29-4
• EN300-1931180
• 2-[2-BROMO-5-(TRIFLUOROMETHYL)PHENYL]ETHANIMIDAMIDE

• Inchi： 1S/C9H8BrF3N2/c10-7-2-1-6(9(11,12)13)3-5(7)4-8(14)15/h1-3H,4H2,(H3,14,15)
• InChI Key： HZRKJTKUMNBGSI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1CC(=N)N

Computed Properties

• Exact Mass: 279.98230g/mol
• Monoisotopic Mass: 279.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-2-bromo-5-(trifluoromethyl)phenylethanimidamide

Professional Introduction to Compound with CAS No 1260765-29-4 and Product Name 2-2-bromo-5-(trifluoromethyl)phenylethanimidamide

Compound with the CAS number 1260765-29-4 and the product name 2-2-bromo-5-(trifluoromethyl)phenylethanimidamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both bromo and trifluoromethyl substituents on the phenyl ring, coupled with the ethanimidamide moiety, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The bromo group at the 2-position of the phenyl ring introduces a site for further functionalization, which is a common strategy in drug design to enhance binding affinity and selectivity. The trifluoromethyl group at the 5-position is known for its ability to modulate metabolic stability and electronic properties, making it a valuable substituent in the development of bioactive molecules. The ethanimidamide moiety, on the other hand, contributes to the compound's overall solubility and bioavailability, which are critical factors in pharmaceutical formulations.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. The compound 2-2-bromo-5-(trifluoromethyl)phenylethanimidamide has been studied for its potential role in modulating various biological pathways. Specifically, its interaction with enzymes and receptors has been explored as a means to develop novel therapeutic agents. The compound's ability to interact with biological targets at multiple levels makes it an attractive candidate for further investigation.

In vitro studies have demonstrated that this compound exhibits interesting pharmacological properties. For instance, it has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways. The bromo and trifluoromethyl substituents have been found to play a crucial role in enhancing the compound's binding affinity to these enzymes. Additionally, the ethanimidamide group has been observed to influence the compound's solubility and pharmacokinetic profile, making it more suitable for oral administration.

Advances in computational chemistry have also contributed to our understanding of this compound's behavior. Molecular modeling studies have revealed that the bromo and trifluoromethyl groups contribute to favorable interactions with biological targets, while the ethanimidamide moiety helps stabilize the compound's conformation in solution. These insights have guided synthetic modifications aimed at optimizing the compound's pharmacological properties.

The synthesis of 2-2-bromo-5-(trifluoromethyl)phenylethanimidamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include bromination of a precursor phenyl derivative followed by trifluoromethylation at the desired position. The introduction of the ethanimidamide group is typically achieved through a condensation reaction with an appropriate carbodiimide reagent. Each step must be carefully controlled to avoid side reactions that could compromise the compound's integrity.

Quality control is another critical aspect of working with this compound. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the compound's identity and purity. These methods provide detailed information about the compound's molecular structure and help ensure that it meets pharmaceutical standards before being used in further studies.

The potential applications of 2-2-bromo-5-(trifluoromethyl)phenylethanimidamide extend beyond its role as an intermediate in drug development. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new chemical probes. By understanding how this compound interacts with biological targets, researchers can gain insights into disease pathways and identify new therapeutic opportunities.

Future research directions may focus on exploring derivatives of this compound that exhibit enhanced pharmacological properties or improved bioavailability. Computational methods can play a significant role in predicting the effects of different substitutions on the compound's behavior, allowing for more efficient design of novel analogs. Additionally, preclinical studies will be essential to evaluate the safety and efficacy of this compound before it can be considered for clinical use.

In conclusion, 2-2-bromo-5-(trifluoromethyl)phenylethanimidamide represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features and potential applications make it an attractive subject for both academic research and industrial development. As our understanding of its pharmacological properties continues to grow, this compound is poised to contribute significantly to advancements in drug discovery and development.